5,7-dimethyl-3-(trifluoromethyl)quinoline
Overview
Description
5,7-Dimethyl-3-(trifluoromethyl)quinoline, commonly referred to as DMTFQ, is an organic compound consisting of a quinoline ring system with two methyl substituents and a trifluoromethyl group. It is a colorless liquid with a boiling point of 140°C and a melting point of -10°C. DMTFQ has been studied extensively due to its wide range of applications, including as a precursor in the synthesis of pharmaceuticals, as a synthetic intermediate in the production of polymers, and as a catalyst in organic reactions.
Scientific Research Applications
DMTFQ is used as a precursor in the synthesis of pharmaceuticals, such as antibiotics, anti-cancer drugs, and anti-inflammatory drugs. It is also used as a synthetic intermediate in the production of polymers, such as polyurethanes and polyimides, and as a catalyst in organic reactions.
Mechanism of Action
DMTFQ is believed to act as a proton acceptor in the formation of hydrogen bonds, which can facilitate the formation of new molecules. It is also believed to act as a Lewis acid, which can promote the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
DMTFQ has been studied for its potential effects on the biochemical and physiological systems of the body. Studies have shown that DMTFQ can interfere with the activity of enzymes involved in the metabolism of drugs, as well as the activity of enzymes involved in the synthesis of proteins. It has also been shown to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using DMTFQ in laboratory experiments include its low cost and its availability in a wide range of concentrations. Additionally, it has a low toxicity and environmental impact. However, DMTFQ can be difficult to handle and can be unstable in certain conditions.
Future Directions
Future research should focus on further elucidating the mechanism of action of DMTFQ, as well as its potential therapeutic applications. Additionally, research should focus on developing new methods for synthesizing DMTFQ and improving its stability. Finally, research should focus on exploring the potential synergistic effects of DMTFQ when used in combination with other compounds.
Synthesis Methods
DMTFQ is typically synthesized through a two-step reaction. The first step involves the reaction of 1,3-difluorobenzene with 3-chloropropan-2-one in the presence of a base to form 2-(trifluoromethyl)quinoline. The second step involves the reaction of 2-(trifluoromethyl)quinoline with dimethyl sulfate to form DMTFQ.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,7-dimethyl-3-(trifluoromethyl)quinoline can be achieved through a multi-step process involving the reaction of appropriate starting materials.", "Starting Materials": [ "2,4-pentanedione", "2-amino-4,6-dimethylpyridine", "trifluoroacetic acid", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "copper powder" ], "Reaction": [ "Step 1: Condensation of 2,4-pentanedione with 2-amino-4,6-dimethylpyridine in the presence of sulfuric acid to form 5,7-dimethyl-3-pyridinol.", "Step 2: Treatment of 5,7-dimethyl-3-pyridinol with trifluoroacetic acid and acetic anhydride to form 5,7-dimethyl-3-acetoxyquinoline.", "Step 3: Conversion of 5,7-dimethyl-3-acetoxyquinoline to 5,7-dimethyl-3-nitroquinoline by reaction with sodium nitrite and copper powder.", "Step 4: Reduction of 5,7-dimethyl-3-nitroquinoline with sodium hydroxide to form 5,7-dimethyl-3-(trifluoromethyl)quinoline." ] } | |
| 2751620-87-6 | |
Molecular Formula |
C12H10F3N |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
